Cas no 5040-18-6 (Cytidine, N-acetyl-, 2',3',5'-triacetate)

• Product Name: Cytidine, N-acetyl-, 2',3',5'-triacetate
• CAS No: 5040-18-6
• MF: C₁₇H₂₁N₃O₉
• MW: 411.363344907761
• CID: 364945
• PubChem ID: 10158526
• Update Time: 2025-04-19

Cytidine, N-acetyl-, 2',3',5'-triacetate Chemical and Physical Properties

Names and Identifiers

• Cytidine, N-acetyl-, 2',3',5'-triacetate
• N-Acetyl-2'-O,3'-O,5'-O-triacetylcytidine
• (2R,3R,4R,5R)-2-(4-Acetamido-2-oxopyrimidin-1(2H)-yl)-5-(acetoxymethyl)tetrahydrofuran-3,4-diyl diacetate
• N-Acetylcytidine triacetate
• 5040-18-6
• SABGQSSAGOWXJK-DTZQCDIJSA-N
• Acetamide, N-(1,2-dihydro-2-oxo-1-.beta.-D-ribofuranosyl-4-pyrimidinyl)-, triacetate (ester)
• G64759

• Inchi： 1S/C17H21N3O9/c1-8(21)18-13-5-6-20(17(25)19-13)16-15(28-11(4)24)14(27-10(3)23)12(29-16)7-26-9(2)22/h5-6,12,14-16H,7H2,1-4H3,(H,18,19,21,25)/t12-,14-,15-,16-/m1/s1
• InChI Key： SABGQSSAGOWXJK-DTZQCDIJSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 411.12777926g/mol
• Monoisotopic Mass: 411.12777926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 150Ų